Cas no 88218-66-0 (2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-)

• Product Name: 2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-
• CAS No: 88218-66-0
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 640937
• PubChem ID: 71409944
• Update Time: 2025-04-19

2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• (3,7-dimethyl-8-oxoocta-2,6-dienyl) benzoate
• 2,6-Octadienal, 8-(benzoyloxy)-2,6-dimethyl-, (E,E)-
• DTXSID10829648
• 88218-66-0
• 3,7-Dimethyl-8-oxoocta-2,6-dien-1-yl benzoate

• Inchi： 1S/C17H20O3/c1-14(7-6-8-15(2)13-18)11-12-20-17(19)16-9-4-3-5-10-16/h3-5,8-11,13H,6-7,12H2,1-2H3
• InChI Key： OSLSLDHLNOCJQN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC=C(C)CCC=C(C=O)C

Computed Properties

• Exact Mass: 272.14124450g/mol
• Monoisotopic Mass: 272.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids